Cas no 2344681-19-0 ({5-Oxaspiro[3.4]octan-1-yl}methanamine)

• Product Name: {5-Oxaspiro[3.4]octan-1-yl}methanamine
• CAS No: 2344681-19-0
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6265064
• PubChem ID: 139015618
• Update Time: 2025-06-09

{5-Oxaspiro[3.4]octan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2344681-19-0
• EN300-7165377
• {5-oxaspiro[3.4]octan-1-yl}methanamine
• {5-Oxaspiro[3.4]octan-1-yl}methanamine

• Inchi： 1S/C8H15NO/c9-6-7-2-4-8(7)3-1-5-10-8/h7H,1-6,9H2
• InChI Key： XOFJSSNFLZTQGF-UHFFFAOYSA-N
• SMILES： O1CCCC21CCC2CN

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Additional information on {5-Oxaspiro[3.4]octan-1-yl}methanamine

Introduction to {5-Oxaspiro[3.4]octan-1-yl}methanamine (CAS No: 2344681-19-0)

{5-Oxaspiro[3.4]octan-1-yl}methanamine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intriguing spirocyclic framework and potential biological activities. This compound, identified by the CAS number 2344681-19-0, belongs to a class of spirooxindole derivatives, which are known for their diverse pharmacological properties. The spirocyclic structure of this molecule contributes to its stability and specificity, making it a promising candidate for further investigation in drug development.

The chemical structure of {5-Oxaspiro[3.4]octan-1-yl}methanamine features a spirocyclic core consisting of an oxirane ring linked to a cyclohexane ring. This unique arrangement introduces a rigid conformation that can influence the compound's interactions with biological targets. The presence of an amine group at the 1-position of the spirocyclic system further enhances its potential as a pharmacophore, enabling various functionalization strategies for drug design.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of {5-Oxaspiro[3.4]octan-1-yl}methanamine. These studies have highlighted the compound's ability to engage in multiple hydrogen bonding interactions, which is crucial for its binding affinity to biological targets. Additionally, the spirocyclic core has been shown to exhibit conformational flexibility, allowing it to adapt to different binding environments.

In the realm of medicinal chemistry, the synthesis of {5-Oxaspiro[3.4]octan-1-yl}methanamine has been a subject of considerable interest. Researchers have developed novel synthetic routes that leverage transition metal catalysis and asymmetric synthesis techniques to achieve high yields and enantioselectivity. These methods not only facilitate the production of the compound but also provide insights into its structural complexity and reactivity.

The biological activity of {5-Oxaspiro[3.4]octan-1-yl}methanamine has been explored in several preclinical studies. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These results are particularly promising given the increasing demand for novel anti-inflammatory agents with improved efficacy and reduced side effects.

Furthermore, the compound has shown potential in combating drug-resistant bacterial infections. Mechanistic studies have revealed that {5-Oxaspiro[3.4]octan-1-yl}methanamine disrupts bacterial cell wall synthesis by interfering with key enzymes involved in peptidoglycan polymerization. This mechanism offers a novel approach to addressing the growing threat of antibiotic resistance.

The pharmacokinetic properties of {5-Oxaspiro[3.4]octan-1-yl}methanamine have also been thoroughly investigated. In vivo studies indicate that this compound exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for therapeutic applications. Additionally, preliminary toxicology studies have shown that it is well-tolerated at relevant doses, further supporting its suitability for clinical development.

Future research directions for {5-Oxaspiro[3.4]octan-1-yl}methanamine include exploring its role in neurological disorders and cancer therapy. Preliminary data suggest that this compound may interact with specific neurotransmitter receptors and inhibit tumor growth by targeting critical signaling pathways. These findings open up new avenues for developing innovative treatments for these challenging diseases.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like {5-Oxaspiro[3.4]octan-1-yl}methanamine. Predictive models have been developed to screen large chemical libraries and identify compounds with similar structural features and biological activities. This approach has significantly reduced the time and resources required for hit identification, enabling faster progression towards clinical trials.

In conclusion, {5-Oxaspiro[3.4]octan-1-yl}methanamine (CAS No: 2344681-19-0) is a structurally fascinating compound with significant potential in pharmaceutical applications. Its unique spirocyclic framework, combined with its observed biological activities, makes it a valuable asset in drug development efforts aimed at treating inflammation, bacterial infections, neurological disorders, and cancer.